Cas no 2171820-48-5 (1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid)

• Product Name: 1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid
• CAS No: 2171820-48-5
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6050606
• PubChem ID: 165547690
• Update Time: 2025-06-09

1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid
• 1-[N-methyl3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclobutane-1-carboxylic acid
• EN300-1518963
• 2171820-48-5

• Inchi： 1S/C28H32N2O5/c1-30(28(26(32)33)14-7-15-28)25(31)18-8-6-9-19(16-18)29-27(34)35-17-24-22-12-4-2-10-20(22)21-11-3-5-13-23(21)24/h2-5,10-13,18-19,24H,6-9,14-17H2,1H3,(H,29,34)(H,32,33)
• InChI Key： NJQCXPYZXDXTSZ-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid

1-N-Methyl-3-({(9H-Fluoren-9-Yl)methoxycarbonyl}Amino)cyclohexaneamidocyclobutane-1-Carboxylic Acid: A Comprehensive Overview

1-N-Methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid (CAS No. 2171820-48-5) is a complex organic compound with significant potential in various fields, including pharmaceuticals, materials science, and biotechnology. This compound is characterized by its intricate molecular structure, which combines elements of cyclohexane, cyclobutane, and fluorenylmethoxycarbonyl (Fmoc) groups. The Fmoc group, a well-known protecting group in peptide synthesis, adds a layer of functionality to this molecule, making it a versatile building block for advanced chemical constructions.

The synthesis of 2171820-48-5 involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic chemistry. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, which is crucial for its application in drug discovery. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing the time and cost associated with its preparation.

One of the most promising applications of 1-N-methylcyclohexaneamidocyclobutane carboxylic acid lies in its role as a chiral auxiliary in peptide synthesis. The Fmoc group's ability to protect amino groups during peptide assembly has been well-documented, and its integration into this compound enhances its utility in constructing complex polypeptides with precise stereochemistry. Recent studies have demonstrated the effectiveness of this compound in synthesizing bioactive peptides that target specific receptors, paving the way for novel therapeutic agents.

In addition to its role in peptide synthesis, 2171820-48-5 has shown potential as a precursor for advanced materials. Its cyclobutane ring introduces mechanical strength and rigidity into polymers, making it an attractive candidate for high-performance materials such as biodegradable plastics and elastic polymers. Researchers have also investigated its use in click chemistry reactions, where the cyclobutane moiety serves as a reactive site for constructing supramolecular assemblies with tailored properties.

The physical and chemical properties of 1-N-methylcyclohexaneamidocyclobutane carboxylic acid are equally intriguing. Its melting point and solubility characteristics make it suitable for various analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Recent spectroscopic studies have provided deeper insights into its electronic structure and intermolecular interactions, contributing to a better understanding of its reactivity and stability under different conditions.

From an environmental perspective, the biodegradability of 2171820-48-5 has been a topic of interest. Studies indicate that under specific microbial conditions, this compound can undergo enzymatic degradation, reducing its environmental footprint. This property is particularly relevant for its application in sustainable chemistry practices and green manufacturing processes.

In conclusion, 1-N-methylcyclohexaneamidocyclobutane carboxylic acid (CAS No. 2171820-48-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and functional properties, positions it as a valuable tool for advancing research in chemistry, biology, and materials science. As ongoing research continues to uncover new possibilities for this compound, its role in shaping future innovations is expected to grow significantly.